Cas no 2248312-61-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate
• CAS No: 2248312-61-8
• MF: C₂₂H₁₆N₂O₅
• MW: 388.372845649719
• CID: 6176491
• PubChem ID: 165724763
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523721
• 2248312-61-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C22H16N2O5/c1-13-12-18(25)23(15-8-4-3-5-9-15)14(2)19(13)22(28)29-24-20(26)16-10-6-7-11-17(16)21(24)27/h3-12H,1-2H3
• InChI Key： XOJIQLAQELWJDA-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CC(N(C2C=CC=CC=2)C=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 388.10592162g/mol
• Monoisotopic Mass: 388.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate (CAS No. 2248312-61-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate, identified by its CAS number 2248312-61-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, combining an isoindole moiety with a dihydropyridine core, positions it as a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmacological agents. The 1,3-dioxo functionality within the molecule suggests a high degree of reactivity and versatility, which could be exploited for designing molecules with enhanced binding affinity and selectivity. The presence of both aromatic and aliphatic components in its structure contributes to its complex chemical behavior, making it an intriguing subject for synthetic modifications and biological evaluations.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are critical steps toward understanding their pharmacological properties. The dihydropyridine scaffold is particularly noteworthy, as it is a well-established class of compounds known for their vasodilatory and calcium channel-blocking activities. By incorporating an isoindole ring system, this compound may exhibit novel interactions with biological targets, potentially leading to the discovery of new therapeutic modalities.

The phenyl group in the molecule further enhances its structural diversity, enabling potential interactions with enzymes and receptors that are sensitive to aromatic substituents. This feature is particularly relevant in the development of drugs targeting neurological disorders, where phenyl derivatives have shown promise due to their ability to cross the blood-brain barrier. The combination of these structural elements makes this compound a valuable asset in the quest for innovative pharmaceutical solutions.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The formation of the dihydropyridine core necessitates careful optimization to ensure high yields and purity. Additionally, the introduction of the isoindole moiety requires sophisticated methodologies to achieve regioselective functionalization without compromising the overall stability of the molecule.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. These findings align with recent trends in drug discovery, where multi-target inhibition is increasingly recognized as a viable strategy for developing effective therapeutics. The compound's ability to modulate multiple biological pathways simultaneously could provide a significant advantage over traditional single-target drugs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-6-oکسو 1 -فنیل - 1،6 - دیهیدروپیридین - 3 - کاربوکسیلات (CAS No. 2248312 - 61 - 8) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and its potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.